Cas no 1478098-92-8 (Cyclohexanecarboxylic acid, 4,4-dimethyl-1-(1-piperazinyl)-)

• Product Name: Cyclohexanecarboxylic acid, 4,4-dimethyl-1-(1-piperazinyl)-
• CAS No: 1478098-92-8
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 5296361
• Update Time: 2025-11-06

Cyclohexanecarboxylic acid, 4,4-dimethyl-1-(1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 4,4-dimethyl-1-(1-piperazinyl)-
• 4,4-Dimethyl-1-(piperazin-1-yl)cyclohexane-1-carboxylic acid

• Inchi： 1S/C13H24N2O2/c1-12(2)3-5-13(6-4-12,11(16)17)15-9-7-14-8-10-15/h14H,3-10H2,1-2H3,(H,16,17)
• InChI Key： NQCPRZDAWYIXLW-UHFFFAOYSA-N
• SMILES： C1(N2CCNCC2)(C(O)=O)CCC(C)(C)CC1

Additional information on Cyclohexanecarboxylic acid, 4,4-dimethyl-1-(1-piperazinyl)-

Recent Advances in the Study of Cyclohexanecarboxylic acid, 4,4-dimethyl-1-(1-piperazinyl)- (CAS: 1478098-92-8)

Cyclohexanecarboxylic acid, 4,4-dimethyl-1-(1-piperazinyl)- (CAS: 1478098-92-8) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's role as a modulator of specific neurotransmitter receptors. The research highlighted its high affinity for serotonin and dopamine receptors, suggesting potential applications in treating neurological disorders such as depression and schizophrenia. The study utilized advanced computational modeling and in vitro assays to validate these interactions.

Another significant development was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, which investigated the compound's anti-inflammatory properties. The researchers demonstrated that Cyclohexanecarboxylic acid, 4,4-dimethyl-1-(1-piperazinyl)- could inhibit key inflammatory pathways, making it a promising candidate for developing new anti-inflammatory drugs. The study included in vivo experiments that showed reduced inflammation in animal models.

In addition to its pharmacological potential, recent advancements in synthetic chemistry have improved the efficiency of producing this compound. A 2023 article in Organic Process Research & Development detailed a novel synthetic route that enhances yield and purity while reducing environmental impact. This breakthrough is expected to facilitate further research and commercialization efforts.

Overall, the latest research underscores the versatility and therapeutic promise of Cyclohexanecarboxylic acid, 4,4-dimethyl-1-(1-piperazinyl)-. Its dual action on neurotransmitter systems and inflammatory pathways positions it as a valuable scaffold for developing multifunctional drugs. Future studies are likely to explore its efficacy in clinical settings and optimize its pharmacokinetic properties.